Cas no 1806384-63-3 (4-Fluoro-3-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-Fluoro-3-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1806384-63-3
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4906810
• Update Time: 2025-05-19

4-Fluoro-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H5F4NO2/c9-7-4(1-6(14)15)2-13-3-5(7)8(10,11)12/h2-3H,1H2,(H,14,15)
• InChI Key： HRUPVEUKEONGGB-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1CC(=O)O)C(F)(F)F

Computed Properties

• Exact Mass: 223.026
• Monoisotopic Mass: 223.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2

Additional information on 4-Fluoro-3-(trifluoromethyl)pyridine-5-acetic acid

Professional Introduction to 4-Fluoro-3-(trifluoromethyl)pyridine-5-acetic Acid (CAS No. 1806384-63-3)

4-Fluoro-3-(trifluoromethyl)pyridine-5-acetic acid, identified by its CAS number 1806384-63-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core substituted with a fluoro group at the 4-position and a trifluoromethyl group at the 3-position, terminated with an acetic acid moiety at the 5-position, exhibits unique electronic and steric properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural attributes of 4-fluoro-3-(trifluoromethyl)pyridine-5-acetic acid contribute to its versatility in medicinal chemistry. The presence of both fluorine and trifluoromethyl substituents enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These modifications can influence binding affinity to biological targets, thereby improving pharmacokinetic profiles. Furthermore, the pyridine ring serves as a common pharmacophore in many drugs, facilitating interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been extensively studied due to their role in cancer therapy. The scaffold of 4-fluoro-3-(trifluoromethyl)pyridine-5-acetic acid has been explored as a potential lead compound for kinase inhibitors. For instance, studies have demonstrated its utility in modulating the activity of tyrosine kinases, which are aberrantly activated in many cancers. The fluoro and trifluoromethyl groups provide critical interactions with the active site of these kinases, enhancing inhibitory potency.

The compound's acetic acid functionality also opens avenues for further derivatization, allowing chemists to fine-tune its properties for specific applications. For example, esterification or amidation of the carboxylic acid group can yield derivatives with improved solubility or bioavailability. Such modifications are essential for optimizing drug candidates for clinical translation.

Advances in computational chemistry have further propelled the study of 4-fluoro-3-(trifluoromethyl)pyridine-5-acetic acid. Molecular modeling techniques have been employed to predict binding affinities and understand structural determinants of drug-receptor interactions. These insights have guided synthetic efforts toward designing more effective analogs. Additionally, high-throughput screening (HTS) methods have been utilized to identify derivatives with enhanced activity against target enzymes.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms introduce unique electronic effects that can modulate drug properties such as metabolic stability, binding affinity, and cell membrane permeability. The trifluoromethyl group, in particular, is renowned for its ability to enhance lipophilicity and resistance to metabolic degradation. These attributes have made fluorinated compounds indispensable in modern drug discovery.

In conclusion, 4-fluoro-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806384-63-3) represents a promising scaffold for developing novel therapeutic agents. Its structural features and chemical versatility make it an attractive intermediate for medicinal chemists working on kinase inhibitors and other therapeutic modalities. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is expected to grow further.